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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the microbial biosynthesis of D-

galactonic acid, a valuable sugar acid with applications in the pharmaceutical and polymer

industries. The document details the key metabolic pathways, enzymes, and genetic

engineering strategies employed for its production in various microorganisms. Quantitative data

from several studies are summarized, and detailed experimental protocols are provided for key

assays and fermentation procedures.

Introduction to D-Galactonic Acid Biosynthesis
D-galactonic acid is a C6 sugar acid derived from the oxidation of D-galactose. In

microorganisms, the primary route for its biosynthesis is the direct oxidation of D-galactose, a

reaction catalyzed by the enzyme D-galactose dehydrogenase. This pathway represents a

promising bio-based alternative to chemical synthesis methods. Metabolic engineering efforts

have focused on harnessing and optimizing this pathway in model organisms like Escherichia

coli and Pseudomonas putida to achieve high titers and yields.

Metabolic Pathways for D-Galactonic Acid
Production and Catabolism
The microbial production of D-galactonic acid from D-galactose is a single-step enzymatic

conversion. However, to achieve efficient production, it is crucial to consider both the
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biosynthetic and the native catabolic pathways for both the substrate (D-galactose) and the

product (D-galactonic acid).

Biosynthetic Pathway: Oxidation of D-Galactose
The core of D-galactonic acid biosynthesis in engineered microorganisms is the heterologous

expression of a D-galactose dehydrogenase. A commonly used enzyme is the NAD+-

dependent D-galactose dehydrogenase (Gld) from Pseudomonas syringae. This enzyme

catalyzes the oxidation of D-galactose at the C1 position to form D-galactono-δ-lactone, which

then spontaneously hydrolyzes to D-galactonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078924?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

